2-(2-Amino-4,5-dimethoxyphenyl)acetonitrile
Overview
Description
2-(2-Amino-4,5-dimethoxyphenyl)acetonitrile (2ADPA) is an organic compound that has been studied for its potential applications in various scientific fields. This compound has been of particular interest to researchers due to its unique structure and its ability to form different products when exposed to various conditions. 2ADPA has been found to have a variety of biochemical and physiological effects, as well as a range of applications in scientific research. In
Scientific Research Applications
Photoluminescent Material Development
The electrooxidation of related compounds to 2-(2-Amino-4,5-dimethoxyphenyl)acetonitrile, like 2-amino-3-cyano-4-phenylthiophene, has been investigated, leading to the formation of a new class of photoluminescent materials. These materials exhibit absorbance and photoluminescence properties useful in various applications (Ekinci et al., 2000).
Electrochemical Synthesis and Chemosensors
Electrochemical dimerization studies of similar compounds have shown potential in the formation of dimers and oligomers with reversible electrochemical behavior. This has implications for developing chemosensors, as demonstrated in the synthesis of a pyridine derivative-based chemosensor for formaldehyde detection (Ekinci & Tümer, 2002; Hidayah et al., 2019)(Hidayah et al., 2019).
Molecular Docking Analysis for Antimicrobial Drugs
A bicyclic ortho-aminocarbonitrile derivative related to this compound has been synthesized and characterized. Molecular docking studies suggest potential as an active antimicrobial drug (Sharma et al., 2022).
Fluorescent Probe Development
Studies on rhodamine-azacrown derivatives, which share structural similarities with this compound, have been conducted to develop fluorescent probes for ions like Al3+ and Fe3+. Such probes are significant in sensing and detection applications (Fang et al., 2014).
Antitumor Applications
Compounds structurally related to this compound have been synthesized and tested for antitumor activities. These studies contribute to the development of new therapeutic drugs with potential anticancer properties (Khalifa & Algothami, 2020).
properties
IUPAC Name |
2-(2-amino-4,5-dimethoxyphenyl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O2/c1-13-9-5-7(3-4-11)8(12)6-10(9)14-2/h5-6H,3,12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVRCHSIHBKEBHQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)CC#N)N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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